1-(3,4-dichlorobenzyl)-N'-(2-methoxybenzoyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide
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Description
1-(3,4-dichlorobenzyl)-N'-(2-methoxybenzoyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide is a useful research compound. Its molecular formula is C21H17Cl2N3O4 and its molecular weight is 446.28. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
Synthesis Techniques : The compound has been synthesized and characterized using various spectroscopic methods such as FT-IR, NMR, and ESI-MS. These techniques are crucial for confirming the structure and purity of the synthesized compound (Karrouchi et al., 2021).
Molecular Docking Studies : Molecular docking studies have been conducted to explore the potential applications of this compound. For instance, docking studies between the compound and specific proteins have been performed, indicating potential as an anti-diabetic agent (Karrouchi et al., 2021).
Antimicrobial Activity
- Antimicrobial Properties : The compound has been tested for antimicrobial activity, showing variable and modest activity against certain strains of bacteria and fungi. This suggests potential applications in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Corrosion Protection
- Corrosion Inhibition : Studies have investigated the effectiveness of similar compounds in inhibiting corrosion, particularly in industrial applications such as protecting mild steel in acidic environments (Paul, Yadav, & Obot, 2020).
Applications in Chromatography
- Use as Stationary Phases : Certain derivatives have been utilized as stationary phases in gas-liquid chromatography, aiding in the separation of complex mixtures (Naikwadi, Panse, Bapat, & Ghatge, 1980).
Potential in Enzyme Inhibition
- Lipase and α-Glucosidase Inhibition : There is research indicating the effectiveness of similar compounds in inhibiting enzymes like lipase and α-glucosidase, which could have implications in treating diseases like diabetes (Bekircan, Ülker, & Menteşe, 2015).
Properties
IUPAC Name |
1-[(3,4-dichlorophenyl)methyl]-N'-(2-methoxybenzoyl)-2-oxopyridine-3-carbohydrazide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17Cl2N3O4/c1-30-18-7-3-2-5-14(18)19(27)24-25-20(28)15-6-4-10-26(21(15)29)12-13-8-9-16(22)17(23)11-13/h2-11H,12H2,1H3,(H,24,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKESYCPXSDQAGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NNC(=O)C2=CC=CN(C2=O)CC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17Cl2N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.